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Compound of Interest

Compound Name: TNK-6123

Cat. No.: B1681325

For laboratory professionals, including researchers, scientists, and drug development experts,
the proper handling and disposal of chemical compounds are paramount for ensuring a safe
work environment and maintaining regulatory compliance. While specific disposal protocols for
a substance designated "TNK-6123" are not publicly available, this document provides
comprehensive guidance based on the safety data sheet for TNKase® (Tenecteplase), a
related biopharmaceutical product, and general best practices for laboratory chemical waste
management.

Important Note: The following procedures are based on available data for a similar product and
established laboratory safety principles. It is imperative to consult your institution's specific
Environmental Health and Safety (EHS) guidelines and the official Safety Data Sheet (SDS) for
the exact compound you are using.

Immediate Safety and Handling

Before beginning any disposal-related activities, ensure you are equipped with the appropriate
Personal Protective Equipment (PPE).

Recommended PPE:
e Gloves: Chemical-resistant gloves, such as nitrile, are mandatory.

» Eye Protection: Safety glasses with side shields or goggles.
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o Lab Coat: A standard laboratory coat should be worn at all times.

» Respiratory Protection: If there is a risk of aerosolization or if handling the solid compound
outside of a contained space, a properly fitted respirator may be necessary.

Handle TNK-6123 in a well-ventilated area, preferably within a chemical fume hood, to
minimize the risk of inhalation. Avoid direct contact with skin and eyes. In the event of
accidental contact, immediately flush the affected area with copious amounts of water and seek
medical attention.

Step-by-Step Disposal Protocol

The proper disposal of TNK-6123 and associated waste is critical to prevent environmental
contamination and ensure workplace safety.

Step 1: Waste Segregation and Collection

¢ Solid Waste: All solid materials contaminated with TNK-6123, such as weighing paper,
pipette tips, and gloves, should be collected in a designated, clearly labeled hazardous
waste container.

e Liquid Waste: Solutions containing TNK-6123 should be collected in a separate, labeled
liquid waste container. Do not mix with other incompatible waste streams.

» Sharps: Any contaminated sharps, such as needles or blades, must be disposed of in a
labeled, puncture-proof sharps container.

Step 2: Labeling and Storage

o All waste containers must be clearly labeled with "Hazardous Waste," the full chemical
name, and any solvents used.

o Store waste containers in a designated, secure, and well-ventilated secondary containment
area.

o Ensure containers are tightly sealed to prevent leaks or spills.
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o Follow your institution's guidelines for the maximum allowable accumulation time for
hazardous waste.

Step 3: Final Disposal

e The final disposal of TNK-6123 waste must be conducted through your institution's
Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal
contractor.

» Never dispose of TNK-6123 down the drain or in the regular trash.

e The primary method for the disposal of this type of chemical waste is typically high-
temperature incineration by a specialized facility.

Accidental Release Measures

In the event of a spill, the following steps should be taken:

Cordon off the spill area to prevent exposure.

o Wear appropriate personal protective equipment.

e Do not breathe any dust that may be generated.

o For powdered substances, wet down the spilled material to minimize airborne dispersion.
» Absorb the material with an inert absorbent, such as paper towels.

e Thoroughly wash the spill area with soap and water.

o Collect all contaminated materials in a designated hazardous waste container for proper
disposal.

Summary of Key Information from TNKase®
(Tenecteplase) Safety Data Sheet

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1681325?utm_src=pdf-body
https://www.benchchem.com/product/b1681325?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681325?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Property

Information

Chemical Name

Tenecteplase

Synonyms

tPA, TNKase®

CAS Number

191588-94-0

Physical Form

White to off-white, odorless, lyophilized powder

Primary Routes of Exposure

Direct contact with eyes, skin, or mucous

membranes.[1]

Health Hazards

Considered hazardous under the OSHA Hazard
Communication Standard.[1] Adverse effects
have been observed in patients following
intravenous injection.[1] No adverse effects are
anticipated from occupational exposure due to
the large protein size and poor absorption

potential.[1]

First Aid Measures

Eye/Skin Contact: Immediately flush eyes
thoroughly with water or wash skin for at least 5

minutes.[1]

Fire Fighting Measures

Not considered flammable.[1]

Handling and Storage

Avoid contact with skin, eyes, and clothing.[1]
Wash hands thoroughly after handling.[1]
Protect from light and store with desiccant in a

well-ventilated area.[1]

Disposal Workflow

The following diagram illustrates the proper disposal workflow for TNK-6123 and associated

waste materials.
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Caption: TNK-6123 Waste Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. gene.com [gene.com]

© 2025 BenchChem. All rights reserved. 5

/6

Tech Support


https://www.benchchem.com/product/b1681325?utm_src=pdf-body-img
https://www.benchchem.com/product/b1681325?utm_src=pdf-body
https://www.benchchem.com/product/b1681325?utm_src=pdf-custom-synthesis
https://www.gene.com/download/pdf/tnkase_MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681325?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

 To cite this document: BenchChem. [Essential Procedures for the Safe Disposal of TNK-
6123]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1681325#tnk-6123-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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